2-(4-Ethylphenyl)-2-oxoethyl 1,2,3,4-tetrahydro-9-acridinecarboxylate
2-(4-Ethylphenyl)-2-oxoethyl 1,2,3,4-tetrahydro-9-acridinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
524043-18-3
VCID:
VC0437101
InChI:
InChI=1S/C24H23NO3/c1-2-16-11-13-17(14-12-16)22(26)15-28-24(27)23-18-7-3-5-9-20(18)25-21-10-6-4-8-19(21)23/h3,5,7,9,11-14H,2,4,6,8,10,15H2,1H3
SMILES:
CCC1=CC=C(C=C1)C(=O)COC(=O)C2=C3CCCCC3=NC4=CC=CC=C42
Molecular Formula:
C24H23NO3
Molecular Weight:
373.4g/mol
2-(4-Ethylphenyl)-2-oxoethyl 1,2,3,4-tetrahydro-9-acridinecarboxylate
CAS No.: 524043-18-3
Main Products
VCID: VC0437101
Molecular Formula: C24H23NO3
Molecular Weight: 373.4g/mol
| CAS No. | 524043-18-3 |
|---|---|
| Product Name | 2-(4-Ethylphenyl)-2-oxoethyl 1,2,3,4-tetrahydro-9-acridinecarboxylate |
| Molecular Formula | C24H23NO3 |
| Molecular Weight | 373.4g/mol |
| IUPAC Name | [2-(4-ethylphenyl)-2-oxoethyl] 1,2,3,4-tetrahydroacridine-9-carboxylate |
| Standard InChI | InChI=1S/C24H23NO3/c1-2-16-11-13-17(14-12-16)22(26)15-28-24(27)23-18-7-3-5-9-20(18)25-21-10-6-4-8-19(21)23/h3,5,7,9,11-14H,2,4,6,8,10,15H2,1H3 |
| Standard InChIKey | IWHGVLSZTACGNG-UHFFFAOYSA-N |
| SMILES | CCC1=CC=C(C=C1)C(=O)COC(=O)C2=C3CCCCC3=NC4=CC=CC=C42 |
| Canonical SMILES | CCC1=CC=C(C=C1)C(=O)COC(=O)C2=C3CCCCC3=NC4=CC=CC=C42 |
| PubChem Compound | 1739615 |
| Last Modified | Nov 11 2021 |
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